Cas no 1806993-81-6 (6-Bromo-3-(difluoromethyl)-2-methylpyridine-4-carboxylic acid)

• Product Name: 6-Bromo-3-(difluoromethyl)-2-methylpyridine-4-carboxylic acid
• CAS No: 1806993-81-6
• MF: C₈H₆BrF₂NO₂
• MW: 266.039548397064
• CID: 4861918
• Update Time: 2025-06-10

6-Bromo-3-(difluoromethyl)-2-methylpyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-3-(difluoromethyl)-2-methylpyridine-4-carboxylic acid

• Inchi： 1S/C8H6BrF2NO2/c1-3-6(7(10)11)4(8(13)14)2-5(9)12-3/h2,7H,1H3,(H,13,14)
• InChI Key： UCAAVXHSKBNNIX-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(=O)O)=C(C(F)F)C(C)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 227
• XLogP3: 2.4
• Topological Polar Surface Area: 50.2

Additional information on 6-Bromo-3-(difluoromethyl)-2-methylpyridine-4-carboxylic acid

Professional Introduction to 6-Bromo-3-(difluoromethyl)-2-methylpyridine-4-carboxylic Acid (CAS No. 1806993-81-6)

6-Bromo-3-(difluoromethyl)-2-methylpyridine-4-carboxylic acid, with the CAS number 1806993-81-6, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the pyridine derivative family, which has garnered considerable attention due to its diverse pharmacological properties and applications in drug development. The structural features of this molecule, particularly the presence of a bromo substituent, a difluoromethyl group, and a carboxylic acid moiety, make it a versatile intermediate for synthesizing various biologically active molecules.

The 6-Bromo-3-(difluoromethyl)-2-methylpyridine-4-carboxylic acid is characterized by its unique chemical structure, which includes a pyridine ring substituted with bromine at the 6-position, a difluoromethyl group at the 3-position, and a methyl group at the 2-position. The carboxylic acid functionality at the 4-position further enhances its reactivity, making it a valuable building block for medicinal chemists. This compound's structural complexity and functional diversity have positioned it as a key intermediate in the synthesis of novel therapeutic agents.

In recent years, there has been a surge in research focused on developing new pharmaceuticals with improved efficacy and reduced side effects. Pyridine derivatives have been extensively studied due to their ability to modulate various biological pathways. The introduction of halogenated substituents, such as bromine and difluoromethyl groups, has been particularly effective in enhancing the metabolic stability and binding affinity of drug candidates. The 6-Bromo-3-(difluoromethyl)-2-methylpyridine-4-carboxylic acid leverages these properties, making it an attractive candidate for further derivatization and exploration.

One of the most compelling aspects of this compound is its potential application in the development of small-molecule inhibitors targeting enzyme-catalyzed reactions. Enzymes such as kinases and proteases play crucial roles in many disease pathways, making them prime targets for therapeutic intervention. The structural features of 6-Bromo-3-(difluoromethyl)-2-methylpyridine-4-carboxylic acid, including its aromatic ring system and functional groups, allow it to interact effectively with these enzymes. This has led to several studies exploring its use as a scaffold for designing novel inhibitors with high selectivity and potency.

The role of fluorinated compounds in drug development cannot be overstated. Fluorine atoms can significantly influence the pharmacokinetic properties of a molecule, including its solubility, bioavailability, and metabolic stability. The presence of a difluoromethyl group in this compound is particularly noteworthy, as it has been shown to enhance binding affinity and reduce susceptibility to metabolic degradation. This feature makes 6-Bromo-3-(difluoromethyl)-2-methylpyridine-4-carboxylic acid an excellent candidate for further exploration in medicinal chemistry.

In addition to its potential as an enzyme inhibitor, this compound has also been investigated for its role in developing antiviral and anticancer agents. The bromo substituent at the 6-position of the pyridine ring provides a handle for further functionalization, allowing chemists to introduce additional groups that can enhance biological activity. Recent studies have demonstrated that pyridine derivatives with halogenated substituents can exhibit potent antiviral properties by inhibiting viral protease enzymes. The structural framework of 6-Bromo-3-(difluoromethyl)-2-methylpyridine-4-carboxylic acid aligns well with this requirement, making it a promising candidate for antiviral drug development.

The carboxylic acid functionality at the 4-position of this compound also offers opportunities for further derivatization. Carboxylic acids can be easily converted into esters, amides, or other functional groups, which can modify the pharmacological properties of the molecule. This flexibility has made pyridine derivatives with carboxylic acid moieties popular scaffolds for drug discovery. For instance, esters derived from this compound have shown promise as prodrugs or covalent inhibitors in preclinical studies.

The synthesis of 6-Bromo-3-(difluoromethyl)-2-methylpyridine-4-carboxylic acid involves several key steps that highlight its complexity and synthetic utility. The introduction of the bromo substituent typically requires electrophilic aromatic substitution reactions under controlled conditions to ensure regioselectivity. The subsequent installation of the difluoromethyl group often involves metal-catalyzed cross-coupling reactions or direct fluorination methods. Finally, the carboxylic acid functionality is introduced through oxidation or hydrolysis reactions. These synthetic strategies not only demonstrate the versatility of this compound but also provide valuable insights into modern synthetic methodologies.

The growing interest in fluorinated compounds has led to advancements in synthetic techniques that allow for more efficient and scalable production of these molecules. The synthesis of intermediates like 6-Bromo-3-(difluoromethyl)-2-methylpyridine-4-carboxylic acid benefits from these advancements, enabling researchers to explore more complex derivatives with greater ease. This has opened up new avenues for drug discovery and development, particularly in areas where fluorinated compounds exhibit unique pharmacological properties.

In conclusion, 6-Bromo-3-(difluoromethyl)-2-methylpyridine-4-carboxylic acid (CAS No. 1806993-81-6) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features make it an excellent intermediate for synthesizing biologically active molecules targeting various disease pathways. The presence of bromo and difluoromethyl substituents enhances its reactivity and binding affinity, while the carboxylic acid moiety provides opportunities for further functionalization. As research continues to uncover new applications for pyridine derivatives, compounds like this are poised to play a crucial role in shaping the future of medicinal chemistry.